Cas no 102146-60-1 (6,6'-([1,1'-Biphenyl]-4,4'-diyl)bis(2,4-diphenylnicotinonitrile))

• Product Name: 6,6'-([1,1'-Biphenyl]-4,4'-diyl)bis(2,4-diphenylnicotinonitrile)
• CAS No: 102146-60-1
• MF: C₄₈H₃₀N₄
• MW: 662.778610706329
• CID: 2623281
• PubChem ID: 13501476
• Update Time: 2025-04-21

6,6'-([1,1'-Biphenyl]-4,4'-diyl)bis(2,4-diphenylnicotinonitrile) Chemical and Physical Properties

Names and Identifiers

• 6,6'-([1,1'-Biphenyl]-4,4'-diyl)bis(2,4-diphenylpyridine-3-carbonitrile)
• 102146-60-1
• 6,6'-([1,1'-Biphenyl]-4,4'-diyl)bis(2,4-diphenylnicotinonitrile)
• DTXSID60542350

• Inchi： 1S/C48H30N4/c49-31-43-41(35-13-5-1-6-14-35)29-45(51-47(43)39-17-9-3-10-18-39)37-25-21-33(22-26-37)34-23-27-38(28-24-34)46-30-42(36-15-7-2-8-16-36)44(32-50)48(52-46)40-19-11-4-12-20-40/h1-30H
• InChI Key： ICMQOAIMMZNGIQ-UHFFFAOYSA-N
• SMILES： N1C(C2C=CC=CC=2)=C(C#N)C(C2C=CC=CC=2)=CC=1C1C=CC(=CC=1)C1C=CC(=CC=1)C1C=C(C2C=CC=CC=2)C(C#N)=C(C2C=CC=CC=2)N=1

Computed Properties

• Exact Mass: 662.247047g/mol
• Monoisotopic Mass: 662.247047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 52
• Rotatable Bond Count: 7
• Complexity: 1090
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 662.8g/mol
• XLogP3: 10.7
• Topological Polar Surface Area: 73.4Ų